Cas no 1504671-30-0 (1-(2-methylpentyl)-1H-1,2,3-triazol-4-amine)

• Product Name: 1-(2-methylpentyl)-1H-1,2,3-triazol-4-amine
• CAS No: 1504671-30-0
• MF: C₈H₁₆N₄
• MW: 168.239440917969
• CID: 6349210
• PubChem ID: 79529275
• Update Time: 2025-05-20

1-(2-methylpentyl)-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylpentyl)-1H-1,2,3-triazol-4-amine
• 1504671-30-0
• EN300-1114565
• AKOS018084976

• Inchi： 1S/C8H16N4/c1-3-4-7(2)5-12-6-8(9)10-11-12/h6-7H,3-5,9H2,1-2H3
• InChI Key： VIXHWHHTMJYXHV-UHFFFAOYSA-N
• SMILES： N1(C=C(N)N=N1)CC(C)CCC

Computed Properties

• Exact Mass: 168.137496527g/mol
• Monoisotopic Mass: 168.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 1-(2-methylpentyl)-1H-1,2,3-triazol-4-amine

1-(2-Methylpentyl)-1H-1,2,3-Triazol-4-Amine: A Comprehensive Overview

The compound with CAS No. 1504671-30-0, commonly referred to as 1-(2-methylpentyl)-1H-1,2,3-triazol-4-amine, is a fascinating molecule that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure and potential applications in various industries. In this article, we will delve into its properties, synthesis methods, and recent advancements in its utilization.

Chemical Structure and Properties

The molecular structure of 1-(2-methylpentyl)-1H-1,2,3-triazol-4-amine consists of a triazole ring substituted with a 2-methylpentyl group at the 4-position. Triazoles are heterocyclic compounds with three nitrogen atoms in the ring, which contribute to their stability and reactivity. The presence of the 2-methylpentyl group introduces steric bulk and hydrophobicity to the molecule, making it suitable for applications requiring specific physical and chemical properties.

Recent studies have highlighted the importance of triazole derivatives in medicinal chemistry due to their ability to act as bioisosteres or scaffolds for drug design. The CAS No. 1504671-30-0 compound has been explored for its potential as a building block in the synthesis of bioactive molecules.

Synthesis Methods

The synthesis of 1-(2-methylpentyl)-1H-1,2,3-triazol-4-amine typically involves multi-step processes that leverage various organic reactions. One common approach is the use of click chemistry principles, particularly the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This method allows for the efficient construction of triazole rings with high regioselectivity.

In a recent study published in *Journal of Organic Chemistry*, researchers demonstrated an optimized synthesis route for this compound using microwave-assisted conditions. This method not only improved reaction efficiency but also reduced reaction times significantly compared to traditional methods.

Applications and Research Findings

The CAS No. 1504671-30-0 compound has found applications in several areas, including polymer science and catalysis. Its ability to act as a ligand in transition metal complexes has made it valuable in asymmetric catalysis. For instance, a research team at the University of California reported its use as a chiral ligand in rhodium-catalyzed asymmetric hydrogenation reactions.

In addition to catalytic applications, this compound has shown promise in polymer chemistry. Its incorporation into polyurethane materials has been shown to enhance mechanical properties such as tensile strength and flexibility. A study published in *Macromolecules* highlighted its role as a versatile monomer for synthesizing high-performance polymers.

Safety and Handling

While CAS No. 1504671-30-0 is not classified as a hazardous chemical under standard conditions, proper handling procedures should be followed to ensure safety in laboratory settings. It is advisable to wear appropriate personal protective equipment (PPE) when working with this compound and to store it in a cool, dry place away from direct sunlight.

Recent research has also focused on understanding the environmental impact of this compound. Studies indicate that it undergoes biodegradation under aerobic conditions without releasing toxic byproducts.

Conclusion

The CAS No. 1504671-30-0, or 1-(2-methylpentyl)-1H-1,2,3-triazol-4-Amine, stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in organic synthesis and materials science.

As research continues to uncover new potential uses for this compound, it is likely that its role will expand further into emerging fields such as nanotechnology and green chemistry.